Cas no 59557-93-6 (1-Bromo-4-(dimethylamino)naphthalene)

• Product Name: 1-Bromo-4-(dimethylamino)naphthalene
• CAS No: 59557-93-6
• MF: C₁₂H₁₂BrN
• MW: 250.134382247925
• MDL: MFCD02093945
• CID: 90034
• PubChem ID: 4083804
• Update Time: 2025-06-08

1-Bromo-4-(dimethylamino)naphthalene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-4-(dimethylamino)naphthalene
• 4-Bromo-N,N-dimethyl-1-naphthylamine
• 4-bromo-N,N-dimethylnaphthalen-1-amine
• 4-bromo-1-dimethylaminonaphtalene
• N,N-dimethyl-4-bromo-1-naphthylamine
• SCHEMBL2949640
• 59557-93-6
• DTXSID50399133
• CS-0319744
• AS-63855
• AKOS023540956
• FT-0607492
• MFCD02093945

• MDL： MFCD02093945
• Inchi： 1S/C12H12BrN/c1-14(2)12-8-7-11(13)9-5-3-4-6-10(9)12/h3-8H,1-2H3
• InChI Key： CWPDFSZHOZTGQW-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C2C=CC=CC2=1)N(C)C
• BRN： 3254839

Computed Properties

• Exact Mass: 249.01500
• Monoisotopic Mass: 249.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 3.2A^2

Experimental Properties

• Color/Form: Orange liquid
• Density: 1,4305 g/cm3
• Boiling Point: 137-139°C 2mm
• Flash Point: 137-139°C/2mm
• Refractive Index: 1.6361
• PSA: 3.24000
• LogP: 3.66830

1-Bromo-4-(dimethylamino)naphthalene Security Information

• Hazard Category Code： 20/21/22
• Safety Instruction： S28-S36/37
• HazardClass：6.1
• PackingGroup：III
• Packing Group：III
• Risk Phrases：R20/21/22
• Safety Term：S28;S36/37
• Packing Group：III

Additional information on 1-Bromo-4-(dimethylamino)naphthalene

Introduction to 1-Bromo-4-(dimethylamino)naphthalene (CAS No. 59557-93-6)

1-Bromo-4-(dimethylamino)naphthalene, also known by its CAS number 59557-93-6, is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique structure, which combines a brominated naphthalene core with a dimethylamino functional group. The combination of these features imparts 1-Bromo-4-(dimethylamino)naphthalene with a range of chemical and physical properties that make it a valuable reagent in various applications.

The molecular formula of 1-Bromo-4-(dimethylamino)naphthalene is C₁₂H₁₂BrN, and its molecular weight is approximately 230.13 g/mol. The compound is typically obtained through synthetic routes involving the bromination of naphthalene followed by the introduction of the dimethylamino group. These synthetic methods have been optimized over the years to achieve high yields and purity, making 1-Bromo-4-(dimethylamino)naphthalene readily available for research and industrial applications.

In terms of physical properties, 1-Bromo-4-(dimethylamino)naphthalene is a solid at room temperature and exhibits moderate solubility in common organic solvents such as dichloromethane, ethanol, and dimethylformamide (DMF). Its solubility characteristics make it suitable for use in solution-based reactions and analytical techniques. The compound also displays strong fluorescence properties, which have been exploited in various spectroscopic studies and imaging applications.

The chemical reactivity of 1-Bromo-4-(dimethylamino)naphthalene is influenced by the presence of the bromine atom and the dimethylamino group. The bromine atom serves as an excellent leaving group, making the compound an effective electrophile in nucleophilic substitution reactions. This property has been utilized in the synthesis of more complex molecules, including those with potential therapeutic applications. Additionally, the dimethylamino group imparts basicity to the molecule, allowing it to participate in acid-base reactions and coordinate with metal ions.

In recent years, 1-Bromo-4-(dimethylamino)naphthalene has been studied for its potential biological activities. Research has shown that this compound can interact with various biological targets, including enzymes and receptors. For instance, studies have demonstrated that 1-Bromo-4-(dimethylamino)naphthalene can modulate the activity of certain kinases, which are key enzymes involved in cellular signaling pathways. This finding has implications for drug discovery efforts aimed at developing new treatments for diseases such as cancer and neurodegenerative disorders.

Beyond its direct biological effects, 1-Bromo-4-(dimethylamino)naphthalene has also found applications as a fluorescent probe in cell biology and materials science. Its strong fluorescence properties make it an ideal candidate for labeling biomolecules and tracking their behavior within living cells. Furthermore, the compound's ability to form stable complexes with metal ions has led to its use in the development of luminescent materials for optoelectronic devices.

The safety profile of 1-Bromo-4-(dimethylamino)naphthalene is an important consideration for its use in research and industrial settings. While detailed toxicological data are still being gathered, preliminary studies suggest that the compound should be handled with standard laboratory precautions to minimize exposure risks. Proper storage conditions, such as keeping the compound in a cool, dry place away from incompatible substances, are recommended to maintain its stability and purity.

In conclusion, 1-Bromo-4-(dimethylamino)naphthalene (CAS No. 59557-93-6) is a multifaceted compound with a wide range of applications in chemistry, biology, and pharmaceutical research. Its unique structural features endow it with valuable chemical and physical properties that have been leveraged in various scientific endeavors. As research continues to uncover new aspects of this compound's behavior and potential uses, it is likely to remain an important reagent in the toolkit of scientists working across multiple disciplines.